Cas no 79563-56-7 (4-Diethylphosphonocrotonic acid)

• Product Name: 4-Diethylphosphonocrotonic acid
• CAS No: 79563-56-7
• MF: C₈H₁₅O₅P
• MW: 222.175463914871
• CID: 555412
• Update Time: 2023-08-02

4-Diethylphosphonocrotonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4-(diethoxyphosphinyl)-, (2E)-
• P,P-diethyl trans-4-phosphono-2-butenoate
• 2-Butenoicacid, 4-(diethoxyphosphinyl)-, (E)-
• Diethyl(trans-3-carboxy-2-propenyl)phosphonate
• 4-diethylphosphonocrotonic acid
• DUOCVKUEFFJUAV-AATRIKPKSA-N
• 4-(Diethoxyphosphinyl)crotonic acid
• (2E)-4-(diethoxycarbonyl)but-2-enoic acid
• ST50998298
• 4-Diethylphosphonocrotonic acid

• Inchi： 1S/C8H15O5P/c1-3-12-14(11,13-4-2)7-5-6-8(9)10/h5-6H,3-4,7H2,1-2H3,(H,9,10)/b6-5+
• InChI Key： DUOCVKUEFFJUAV-AATRIKPKSA-N
• SMILES： P(C/C=C/C(=O)O)(=O)(OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 238
• Topological Polar Surface Area: 72.8